Cas no 62781-23-1 (1-{3-[4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidin-1-yl]propyl}-1,3-dihydro-2H-benzimidazol-2-one)

• Product Name: 1-{3-[4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidin-1-yl]propyl}-1,3-dihydro-2H-benzimidazol-2-one
• CAS No: 62781-23-1
• MF: C₂₂H₂₅N₅O₂
• MW: 391.466204404831
• CID: 1639903
• PubChem ID: 3046832
• Update Time: 2025-04-21

1-{3-[4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidin-1-yl]propyl}-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidin-1-yl]propyl}-1,3-dihydro-2H-benzimidazol-2-one
• 3-[3-[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]propyl]-1H-benzimidazol-2-one
• 62781-23-1
• R 34315
• DTXSID50211846
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-(3-(4-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-1-piperidinyl)propyl)-
• SCHEMBL11507088
• 5-24-02-00371 (Beilstein Handbook Reference)
• BRN 0861889

• Inchi： 1S/C22H25N5O2/c28-21-23-17-6-1-3-8-19(17)26(21)13-5-12-25-14-10-16(11-15-25)27-20-9-4-2-7-18(20)24-22(27)29/h1-4,6-9,16H,5,10-15H2,(H,23,28)(H,24,29)
• InChI Key： OBHDXMCUKJATHF-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1C1CCN(CCCN2C(NC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 391.20105
• Monoisotopic Mass: 391.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.92